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Compound of Interest

Compound Name: Aak1-IN-4

Cat. No.: B12416940

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the activity of Aak1-IN-4, a potent and selective

inhibitor of Adaptor-Associated Kinase 1 (AAK1), with other known AAK1 inhibitors. The

information presented is supported by experimental data from independent studies, offering a

comprehensive resource for evaluating Aak1-IN-4 for research and drug development

purposes.

Comparative Analysis of AAK1 Inhibitor Activity
The following table summarizes the in vitro and cellular activities of Aak1-IN-4 and other

frequently studied AAK1 inhibitors. This quantitative data allows for a direct comparison of their

potency and selectivity.
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Inhibitor AAK1 IC₅₀ (nM) AAK1 Kᵢ (nM)
Cellular IC₅₀
(nM)

Key Off-
Targets

Aak1-IN-4 (LP-

935509)
3.3 - 4.6[1][2] 0.9[1][2][3] 2.8 - 8.6

BIKE (IC₅₀ = 14

nM), GAK (IC₅₀ =

320 nM)

SGC-AAK1-1 233 - 270 9.0 - 9.1 230
BMP2K (IC₅₀ =

1.48 µM)

TIM-098a 240 Not Reported 870

GAK, BIKE,

STK16 (4-30 fold

less potent)

K252a <10 Not Reported Not Reported

Broad spectrum

inhibitor: PKC,

PKA, CaMKII,

Trk family

kinases,

Phosphorylase

kinase

Signaling Pathways and Experimental Workflows
To understand the context of Aak1-IN-4's activity, it is crucial to visualize the signaling pathway

it modulates and the experimental procedures used for its validation.
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Plasma Membrane

Cytoplasm

Cargo Receptor AP2 Complex
(α, β, µ2, σ2 subunits)

binds

Clathrin

recruits

AAK1

phosphorylates µ2 subunit (Thr156)
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assembles into
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In Vitro Validation

Cellular Validation

In Vivo Validation

Biochemical Kinase Assay
(e.g., ADP-Glo)

Determine IC₅₀ and Kᵢ

Treat Cells with Inhibitor

Western Blot for p-AP2M1 (Thr156)

Determine Cellular IC₅₀

Animal Model of Disease
(e.g., Rat CCI Model)

Behavioral Testing
(e.g., von Frey Test)

Assess Therapeutic Efficacy
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Aak1-IN-4 (LP-935509)

Potency: High (nM)

Selectivity: Good

Cellular Activity: High

SGC-AAK1-1

Potency: Moderate (nM)

Selectivity: High (vs. NAKs)

Cellular Activity: Moderate
More Potent

TIM-098a

Potency: Moderate (µM)

Selectivity: Moderate

Cellular Activity: Low
Significantly More Potent

K252a

Potency: Very High (nM)

Selectivity: Poor (Broad Spectrum)

Cellular Activity: Broad

More Selective

More Potent

Less Selective

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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